Methyl 2-{(2Z)-2-(2,6-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 847161-30-2): A Comprehensive Overview
Methyl 2-{(2Z)-2-(2,6-dichlorophenylmethylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy)}acetate, identified by its CAS number 847161-30-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject for further investigation and potential therapeutic applications.
The molecular structure of Methyl 2-{(2Z)-2-(2,6-dichlorophenylmethylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy)}acetate is characterized by a benzofuran core appended with a chlorophenyl group and an acetoate moiety. This unique arrangement of functional groups suggests that the compound may possess distinct pharmacological properties. The presence of the 2,6-dichlorophenyl substituent is particularly noteworthy, as it can influence the electronic and steric properties of the molecule, potentially affecting its interactions with biological targets.
In recent years, there has been growing interest in the development of novel compounds with potential therapeutic benefits. Methyl 2-{(2Z)-2-(2,6-dichlorophenylmethylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy)}acetate has emerged as a compound of interest due to its structural features and reported biological activities. Studies have indicated that this molecule may exhibit properties relevant to various therapeutic areas, including anti-inflammatory and anticancer applications.
The synthesis of Methyl 2-{(2Z)-2-(2,6-dichlorophenylmethylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy)}acetate involves a series of well-established organic reactions. The benzofuran core is typically constructed through cyclization reactions, while the 2,6-dichlorophenylmethylidene group is introduced via condensation reactions. The acetoate moiety is then incorporated through esterification processes. These synthetic steps highlight the compound's accessibility for further chemical manipulation and derivatization.
The biological activity of Methyl 2-{(2Z)-2-(2,6-dichlorophenylmethylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy)}acetate has been the focus of several recent studies. Research has demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Specifically, it has shown potential in modulating the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.
In addition to its anti-inflammatory properties, Methyl 2-{(2Z)-2-(2,6-dichlorophenylmethylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy)}acetate has also been investigated for its potential anticancer effects. Preclinical studies have suggested that this compound may induce apoptosis in certain cancer cell lines by interfering with critical signaling pathways involved in cell survival and proliferation. The chlorophenyl group in its structure appears to play a crucial role in these interactions by modulating the binding affinity to specific biological targets.
The pharmacokinetic profile of Methyl 2-{(2Z)-2-(2,6-dichlorophenylmethylidene-3-oxo--acety
Methyl ۲-{(۲Z)-۲-(۲،۶-Dichlorophenyl)methylidene}-۳-Oxo]-۲،۳-Dihydro-[۱-Benzofuran]-۶-Yloxy]Acetate (CAS No. ۸۴۷۱۶۱–۳۰–۲): A Comprehensive Overview
Methyl ۲-{(۲Z)-۲-(۲،۶-Dichlorophenylmethylidene}-۳-Oxo]-۲،۳-Dihydro-[۱-Benzofuran]-۶-Yloxy]Acetate, identified by its CAS number ۸۴۷۱۶۱–۳۰–۲, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject for further investigation and potential therapeutic applications.
The molecular structure of Methyl ۲-{(۲Z)-۲-(２،۶-Dichlorophenylmethylidene}-۳-Oxo]-۲،۳-Dihydro-[۱-Benzofuran]-۶-Yloxy]Acetate is characterized by a benzofuran core appended with a chlorophenyl group and an acetoate moiety. This unique arrangement of functional groups suggests that the compound may possess distinct pharmacological properties. The presence of the ۲،۶-Dichlorophenyl , ,
In recent years, there has been growing interest in the development of novel compounds with potential therapeutic benefits. Methyl ۲-{(۲Z)-۲-(２،۶-Dichlorophenyl)methylidene}-۳-Oxo]-₂،₃-Dihydro-[₁-Benzofuran]-۶-Yloxy]Acetate has emerged as a compound of interest due to its structural features and reported biological activities.
Studies have indicated that this molecule may exhibit properties relevant to various therapeutic areas , including anti-inflammatory and anticancer applications.
The synthesis of Methyl ۲-{(２Z)-۲-(style="" fontweight="" bold="">２，６-Dichlorophenylmethylidene}-۳-Oxo]-₂，₃-Dihydro-[₁-Benzofuran]-۶-Yloxy]Acetate involves a series of well-established organic reactions. The benzofuran core is typically constructed through cyclization reactions,
while
the２，６-Dichlorophenylemethylene group is introduced via condensation reactions.
The acetoate moiety is then incorporated through esterification processes.
These synthetic steps highlight the compound's accessibility for further chemical manipulation and derivatization.
